N~2~-(3-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3-methoxy-N-methylsulfonylanilino)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H22N2O4S/c1-14-7-9-15(10-8-14)12-19-18(21)13-20(25(3,22)23)16-5-4-6-17(11-16)24-2/h4-11H,12-13H2,1-3H3,(H,19,21)
• InChI Key: FPKFTRDNZIMAFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN(C2=CC(=CC=C2)OC)S(=O)(=O)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

The compound “N~2~-(3-methoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)glycinamide” is an amide, which is a type of organic compound. It contains a methoxyphenyl group, a methylbenzyl group, and a methylsulfonyl group attached to a glycinamide core.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of aromatic rings (from the phenyl groups), a sulfonyl group (which is a sulfur atom double-bonded to two oxygen atoms and single-bonded to a carbon atom), and an amide group (which is a carbonyl group (C=O) attached to a nitrogen atom).

Chemical Reactions Analysis

Amides, in general, can undergo a variety of chemical reactions. They can be hydrolyzed to form carboxylic acids and amines. They can also undergo reactions at the carbonyl group, such as reduction to form amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the amide group could result in the formation of hydrogen bonds, which could affect its solubility and boiling/melting points.

Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with care, and appropriate safety measures should be taken when handling and disposing of it.

Future Directions

Future research on this compound could involve studying its potential biological activities, developing more efficient synthesis methods, or investigating its physical and chemical properties in more detail.